8-(Benzo[d][1,3]dioxole-5-carbonyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Specification

• CAS No.: 1021101-52-9
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.453
• IUPAC Name: 8-(1,3-benzodioxole-5-carbonyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• Standard InChI: InChI=1S/C23H23N3O5/c27-20(17-6-7-18-19(14-17)31-15-30-18)25-12-9-23(10-13-25)21(28)26(22(29)24-23)11-8-16-4-2-1-3-5-16/h1-7,14H,8-13,15H2,(H,24,29)
• Standard InChI Key: AZAXSZBHDSLJTG-UHFFFAOYSA-N
• SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CCC3=CC=CC=C3)C(=O)C4=CC5=C(C=C4)OCO5

Introduction

8-(Benzo[d]13dioxole-5-carbonyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a complex heterocyclic compound featuring a spirocyclic arrangement with three nitrogen atoms integrated into its framework. This compound is notable for its potential biological activities and is often investigated in the context of drug development due to its unique structural properties.

Synthesis

The synthesis of 8-(Benzo[d]dioxole-5-carbonyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multiple steps to construct its intricate molecular architecture. The process can be performed under mild conditions using solvents such as dimethyl sulfoxide and acetic acid. Reactions are monitored using techniques like thin-layer chromatography to ensure the completion and purity of intermediates before proceeding to subsequent steps.

Potential Applications

This compound exemplifies ongoing interest in heterocyclic chemistry for drug discovery and development due to its unique structural properties and potential biological activities. The presence of the benzo[d]dioxole moiety contributes to its potential reactivity and biological activity, making it a subject of interest in medicinal chemistry and organic synthesis.

Mechanism of Action

The mechanism of action for compounds like 8-(Benzo[d]dioxole-5-carbonyl)-3-phenethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione often involves interaction with specific biological targets such as enzymes or receptors. Quantitative data on binding affinities and biological activity would typically be obtained through assays such as enzyme inhibition studies or receptor binding assays.

Research Findings

Aspect	Description
Chemical Structure	Spirocyclic arrangement with three nitrogen atoms.
Synthesis Conditions	Mild conditions using solvents like dimethyl sulfoxide and acetic acid.
Biological Activity	Potential interactions with enzymes or receptors.
Applications	Drug discovery and development due to its unique structural properties.